Cas no 109170-71-0 (3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid
• CAS No: 109170-71-0
• MF: C₉H₈O₅
• MW: 196.156823158264
• MDL: MFCD08460177
• CID: 62763
• PubChem ID: 165198
• Update Time: 2025-04-18

3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid
• 3,4-DIHYDROXYPHENYLPYRUVIC ACID
• 3,4-Dihydroxyphenylpyruvic acid Na
• 3-(3,4-Dihydroxyphenyl)pyruvate
• 3,4-Dihydroxyphenylacetylformic acid
• 3,4-dihydroxyphenyltyruvic acid
• DHPPA
• Benzenepropanoicacid, 3,4-dihydroxy-a-oxo-, monosodium salt (9CI)
• 3,4-Dihydroxy Phenylpyruvate Sodium
• Sodium 3-(3,4-dihydroxyphenyl)-2-oxopropanoate
• CHEBI:19891
• SCHEMBL1331519
• AKOS015889780
• A801974
• Benzenepropanoic acid, 3,4-dihydroxy-alpha-oxo-
• DS-17541
• 4228-66-4
• C04045
• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid #
• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoicacid
• Q27109260
• FT-0655694
• F15598
• beta-(3,4-dihydroxylphenyl)pyruvic Acid
• CS-0157104
• EN300-1831178
• 109170-71-0
• 3,4-dihydroxy-alpha-oxobenzenepropanoic acid
• A872916
• 3-[3,4-bis(oxidanyl)phenyl]-2-oxidanylidene-propanoic acid
• MFCD08460177
• Benzenepropanoic acid, 3,4-dihydroxy-.alpha.-oxo-
• DTXSID70962409
• 3-(3,4-dihydroxy-phenyl)-2-oxo-propionic acid
• 4,5-Dihydroxyphenylacetylformic acid
• DB-135435
• DTXCID901390217

• MDL： MFCD08460177
• Inchi： 1S/C9H8O5/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,10-11H,4H2,(H,13,14)
• InChI Key： LQQFFJFGLSKYIR-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 196.03700
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 0.29400

3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives